3-Heptanone
3-Heptanone
, also known as aethylbutylketon or eptan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be converted into methadone. is a fatty, fruity, and green tasting compound that can be found in spearmint. This makes a potential biomarker for the consumption of this food product.
Ethyl butyl ketone is a colorless odorless liquid with a mild fruity odor. Flash point 140°F.
Heptan-3-one is a dialkyl ketone with butyl and ethyl as the two alkyl groups. It has a role as a biomarker and a metabolite.
Ethyl butyl ketone is a colorless odorless liquid with a mild fruity odor. Flash point 140°F.
Heptan-3-one is a dialkyl ketone with butyl and ethyl as the two alkyl groups. It has a role as a biomarker and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
106-35-4
VCID:
VC21027737
InChI:
InChI=1S/C7H14O/c1-3-5-6-7(8)4-2/h3-6H2,1-2H3
SMILES:
CCCCC(=O)CC
Molecular Formula:
C7H14O
CH3(CH2)3COCH2CH3
C7H14O
CH3(CH2)3COCH2CH3
C7H14O
Molecular Weight:
114.19 g/mol
3-Heptanone
CAS No.: 106-35-4
Cat. No.: VC21027737
Molecular Formula: C7H14O
CH3(CH2)3COCH2CH3
C7H14O
Molecular Weight: 114.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | , also known as aethylbutylketon or eptan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be converted into methadone. is a fatty, fruity, and green tasting compound that can be found in spearmint. This makes a potential biomarker for the consumption of this food product. Ethyl butyl ketone is a colorless odorless liquid with a mild fruity odor. Flash point 140°F. Heptan-3-one is a dialkyl ketone with butyl and ethyl as the two alkyl groups. It has a role as a biomarker and a metabolite. |
|---|---|
| CAS No. | 106-35-4 |
| Molecular Formula | C7H14O CH3(CH2)3COCH2CH3 C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | heptan-3-one |
| Standard InChI | InChI=1S/C7H14O/c1-3-5-6-7(8)4-2/h3-6H2,1-2H3 |
| Standard InChI Key | NGAZZOYFWWSOGK-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)CC |
| Canonical SMILES | CCCCC(=O)CC |
| Boiling Point | 297 °F at 760 mm Hg (USCG, 1999) 147.0 °C 147 °C 298°F |
| Colorform | Clear liquid Colorless liquid |
| Flash Point | 115 °F (USCG, 1999) 115 °F (46 °C) (Open cup) 46 °C o.c. 115°F (open cup) (oc) 115°F |
| Melting Point | -38 °F (USCG, 1999) -39.0 °C -39 °C -39°C -38°F |
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